3-(t-Butyldimethylsilyloxy)-4-fluorophenylboronic acid
Description
3-(t-Butyldimethylsilyloxy)-4-fluorophenylboronic acid is a chemical compound with the molecular formula C12H21BO3Si . It is also known by its IUPAC name {3- [ (tert-butyldimethylsilyl)oxy]phenyl}boronic acid .
Molecular Structure Analysis
The molecular structure of 3-(t-Butyldimethylsilyloxy)-4-fluorophenylboronic acid is characterized by the presence of a phenyl ring, a boronic acid group, and a tert-butyldimethylsilyloxy group . The InChI Key for this compound is RDQWADDNQONTLB-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
3-(t-Butyldimethylsilyloxy)-4-fluorophenylboronic acid is a white to off-white powder . It has a melting point of 86-91 °C . It is soluble in methanol . The compound has a predicted boiling point of 330.3±44.0 °C and a predicted density of 1.01±0.1 g/cm3 .
Scientific Research Applications
Synthesis of Complex Molecules
This compound is often used in the synthesis of complex molecules. For instance, it has been used in the synthesis of (s)-3-(t-butyldimethylsilyloxy)-7,7-dichloro-2,2-dimethyloctanoic acid, a segment of the new cyclodepsipeptide lyngbyabellin A . This cyclodepsipeptide exhibits moderate cytotoxicity against human cancer cell lines .
Aldol Reaction
The compound has been used in the enantioselective aldol reaction developed by Kiyooka . The aldol reaction is a means of forming carbon–carbon bonds in organic chemistry.
Chemical Research
As a boronic acid, this compound is used in chemical research, particularly in the study of reactions involving boron compounds .
Biological Research
Boronic acids, including this compound, could potentially be used in biological research, given their ability to form reversible covalent complexes with sugars, amino acids, and other biological molecules .
Pharmaceutical Research
Given its role in the synthesis of cyclodepsipeptides with cytotoxic properties , this compound could potentially be used in pharmaceutical research, particularly in the development of new anticancer drugs .
properties
IUPAC Name |
[3-[tert-butyl(dimethyl)silyl]oxy-4-fluorophenyl]boronic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20BFO3Si/c1-12(2,3)18(4,5)17-11-8-9(13(15)16)6-7-10(11)14/h6-8,15-16H,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUFMZXRMRCSXMS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)F)O[Si](C)(C)C(C)(C)C)(O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20BFO3Si |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{3-[(Tert-butyldimethylsilyl)oxy]-4-fluorophenyl}boronic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-oxo-2-phenyl-6-propyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(o-tolyl)acetamide](/img/structure/B2636274.png)
![{[2-Chloro-5-(diethylsulfamoyl)phenyl]carbamoyl}methyl 2-chloropyridine-4-carboxylate](/img/structure/B2636276.png)
![(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(naphthalen-2-yl)methanone](/img/structure/B2636279.png)
![2-(Benzo[d]isoxazol-3-yl)-1-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl)ethanone](/img/structure/B2636281.png)
![2-[7-(4-methoxyphenyl)-5-methyl-3-oxo[1,2,4]triazolo[4,3-c]pyrimidin-2(3H)-yl]-N-(4-methylbenzyl)acetamide](/img/structure/B2636282.png)
![4-methyl-N-[2-[6-[(3-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide](/img/structure/B2636284.png)
![N-(5-chloro-2-methylphenyl)-2-(1,1-dioxido-4-phenyl-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide](/img/structure/B2636286.png)
![(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)benzamide](/img/structure/B2636287.png)
![3-Bromo-2,5-bis(trifluoromethyl)imidazo[1,2-a]pyridine](/img/structure/B2636288.png)
![N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-(4-methoxyphenyl)acetamide](/img/structure/B2636290.png)
